Cas no 89474-06-6 (1,4-Piperazinediacetamide, N,N'-bis([1,1'-biphenyl]-3-yl)-)

• Product Name: 1,4-Piperazinediacetamide, N,N'-bis([1,1'-biphenyl]-3-yl)-
• CAS No: 89474-06-6
• MF: C₃₂H₃₂N₄O₂
• MW: 504.622087478638
• CID: 599378
• PubChem ID: 13221948
• Update Time: 2025-04-19

1,4-Piperazinediacetamide, N,N'-bis([1,1'-biphenyl]-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediacetamide, N,N'-bis([1,1'-biphenyl]-3-yl)-
• 2-[4-[2-oxo-2-(3-phenylanilino)ethyl]piperazin-1-yl]-N-(3-phenylphenyl)acetamide
• 89474-06-6
• 2,2'-(Piperazine-1,4-diyl)bis[N-([1,1'-biphenyl]-3-yl)acetamide]
• DTXSID40529523

• Inchi： 1S/C32H32N4O2/c37-31(33-29-15-7-13-27(21-29)25-9-3-1-4-10-25)23-35-17-19-36(20-18-35)24-32(38)34-30-16-8-14-28(22-30)26-11-5-2-6-12-26/h1-16,21-22H,17-20,23-24H2,(H,33,37)(H,34,38)
• InChI Key： AIZPZBKNJKOTFV-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CC1)NC1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 504.25252628g/mol
• Monoisotopic Mass: 504.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 64.7Ų